Cas no 1040673-87-7 (2-{[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(3,4-dimethylphenyl)-2,3-dihydropyridazin-3-one)

2-{[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(3,4-dimethylphenyl)-2,3-dihydropyridazin-3-one structure
1040673-87-7 structure
Product Name:2-{[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(3,4-dimethylphenyl)-2,3-dihydropyridazin-3-one
CAS No:1040673-87-7
MF:C21H17ClN4O2
MW:392.8382833004
CID:5384981
PubChem ID:27375118
Update Time:2023-10-11

2-{[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(3,4-dimethylphenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • AKOS021688472
    • F3382-5518
    • 2-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(3,4-dimethylphenyl)-2,3-dihydropyridazin-3-one
    • 2-((3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-6-(3,4-dimethylphenyl)pyridazin-3(2H)-one
    • VU0615416-1
    • 1040673-87-7
    • 2-{[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(3,4-dimethylphenyl)-2,3-dihydropyridazin-3-one
    • Inchi: 1S/C21H17ClN4O2/c1-13-3-4-16(11-14(13)2)18-9-10-20(27)26(24-18)12-19-23-21(25-28-19)15-5-7-17(22)8-6-15/h3-11H,12H2,1-2H3
    • InChI Key: UXTABPVBTSITAM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=NOC(CN2C(C=CC(C3C=CC(C)=C(C)C=3)=N2)=O)=N1

Computed Properties

  • Exact Mass: 392.1040035g/mol
  • Monoisotopic Mass: 392.1040035g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 632
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 71.6Ų

2-{[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(3,4-dimethylphenyl)-2,3-dihydropyridazin-3-one Pricemore >>

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2-{[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(3,4-dimethylphenyl)-2,3-dihydropyridazin-3-one Related Literature

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